Cas no 135655-76-4 (Benzoic acid, 4-(1,3-dithiolan-2-yl)-, methyl ester)

• Product name: Benzoic acid, 4-(1,3-dithiolan-2-yl)-, methyl ester
• CAS No: 135655-76-4
• MF: C₁₁H₁₂O₂S₂
• MW: 240.341780662537
• CID: 1243891
• PubChem ID: 11379474

Benzoic acid, 4-(1,3-dithiolan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,3-dithiolan-2-yl)-, methyl ester
• 135655-76-4
• DTXSID901288747
• Methyl 4-(1,3-dithiolan-2-yl)benzoate

• Inchi： InChI=1S/C11H12O2S2/c1-13-10(12)8-2-4-9(5-3-8)11-14-6-7-15-11/h2-5,11H,6-7H2,1H3
• InChI Key： ZWBREDSBHTZIFM-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(C=C1)C2SCCS2

Computed Properties

• Exact Mass: 240.02796
• Monoisotopic Mass: 240.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 26.3